Cas no 2229405-84-7 (tert-butyl N-3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropylcarbamate)

Tert-butyl N-3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropylcarbamate is a specialized carbamate-protected amine intermediate used in organic synthesis and pharmaceutical development. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, a primary amine moiety, and a 5-fluoropyridin-3-yl substituent, which enhance its utility in peptide coupling and heterocyclic chemistry. The Boc group offers stability under basic conditions while allowing selective deprotection under acidic conditions. The fluorine substitution on the pyridine ring can influence electronic properties and bioavailability, making it valuable in drug discovery. This compound is particularly useful for constructing complex molecules requiring controlled amine reactivity and fluorinated aromatic systems.
tert-butyl N-3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropylcarbamate structure
2229405-84-7 structure
Product Name:tert-butyl N-3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropylcarbamate
CAS No:2229405-84-7
MF:C14H22FN3O2
MW:283.34178686142
CID:6235526
PubChem ID:165715660
Update Time:2025-10-28

tert-butyl N-3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropylcarbamate
    • EN300-1873774
    • 2229405-84-7
    • tert-butyl N-[3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropyl]carbamate
    • Inchi: 1S/C14H22FN3O2/c1-13(2,3)20-12(19)18-9-14(4,8-16)10-5-11(15)7-17-6-10/h5-7H,8-9,16H2,1-4H3,(H,18,19)
    • InChI Key: AJMDFDKSTGAKQI-UHFFFAOYSA-N
    • SMILES: FC1=CN=CC(=C1)C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 283.16960512g/mol
  • Monoisotopic Mass: 283.16960512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 77.2Ų

tert-butyl N-3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1873774-0.05g
tert-butyl N-[3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropyl]carbamate
2229405-84-7
0.05g
$1188.0 2023-09-18
Enamine
EN300-1873774-0.1g
tert-butyl N-[3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropyl]carbamate
2229405-84-7
0.1g
$1244.0 2023-09-18
Enamine
EN300-1873774-0.25g
tert-butyl N-[3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropyl]carbamate
2229405-84-7
0.25g
$1300.0 2023-09-18
Enamine
EN300-1873774-0.5g
tert-butyl N-[3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropyl]carbamate
2229405-84-7
0.5g
$1357.0 2023-09-18
Enamine
EN300-1873774-1.0g
tert-butyl N-[3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropyl]carbamate
2229405-84-7
1g
$1414.0 2023-06-01
Enamine
EN300-1873774-2.5g
tert-butyl N-[3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropyl]carbamate
2229405-84-7
2.5g
$2771.0 2023-09-18
Enamine
EN300-1873774-5.0g
tert-butyl N-[3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropyl]carbamate
2229405-84-7
5g
$4102.0 2023-06-01
Enamine
EN300-1873774-10.0g
tert-butyl N-[3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropyl]carbamate
2229405-84-7
10g
$6082.0 2023-06-01
Enamine
EN300-1873774-1g
tert-butyl N-[3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropyl]carbamate
2229405-84-7
1g
$1414.0 2023-09-18
Enamine
EN300-1873774-5g
tert-butyl N-[3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropyl]carbamate
2229405-84-7
5g
$4102.0 2023-09-18

Additional information on tert-butyl N-3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropylcarbamate

Comprehensive Guide to tert-butyl N-3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropylcarbamate (CAS No. 2229405-84-7)

tert-butyl N-3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropylcarbamate (CAS No. 2229405-84-7) is a specialized organic compound widely used in pharmaceutical research and development. This compound features a unique molecular structure, combining a 5-fluoropyridin-3-yl group with a tert-butyl carbamate moiety, making it valuable for drug discovery and medicinal chemistry applications.

The growing interest in fluorinated pyridine derivatives has positioned this compound as a key intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in targeted therapies, given the increasing demand for precision medicine solutions. The presence of the fluorine atom enhances the compound's metabolic stability and bioavailability, crucial factors in modern drug design.

From a chemical perspective, tert-butyl N-3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropylcarbamate demonstrates excellent solubility in common organic solvents, facilitating its use in various synthetic protocols. Its molecular weight of 283.34 g/mol and well-defined stereochemistry make it particularly useful for creating chiral pharmaceutical compounds, addressing one of the most pressing challenges in asymmetric synthesis today.

The pharmaceutical industry has shown significant interest in this compound due to its potential as a building block for kinase inhibitors. With the global kinase inhibitor market projected to reach $85 billion by 2027, intermediates like CAS 2229405-84-7 are becoming increasingly valuable. The 5-fluoropyridine moiety in particular is recognized for its ability to improve drug-target interactions while maintaining favorable pharmacokinetic properties.

Recent advancements in fluorine chemistry have further highlighted the importance of compounds like tert-butyl N-3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropylcarbamate. Approximately 20-30% of newly approved drugs contain fluorine atoms, reflecting the pharmaceutical industry's growing reliance on fluorinated compounds. This trend is driven by fluorine's ability to modulate biological activity, improve metabolic stability, and enhance membrane permeability.

Quality control of CAS 2229405-84-7 typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications, typically ≥95% purity. The tert-butyl protecting group in the molecule offers synthetic advantages, allowing for selective deprotection under mild conditions during subsequent synthetic steps.

Storage and handling of tert-butyl N-3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropylcarbamate require standard laboratory precautions. The compound should be stored in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended when working with this chemical.

The synthesis of tert-butyl N-3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropylcarbamate typically involves multi-step organic reactions starting from commercially available 5-fluoronicotinic acid derivatives. Recent publications have described improved synthetic routes that enhance yield and purity while reducing environmental impact, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles.

Market analysts predict steady growth in demand for specialized intermediates like CAS 2229405-84-7, particularly in North America and Asia-Pacific regions where pharmaceutical R&D investments are increasing. The compound's versatility in medicinal chemistry applications ensures its continued relevance in drug discovery programs targeting various therapeutic areas.

Researchers working with tert-butyl N-3-amino-2-(5-fluoropyridin-3-yl)-2-methylpropylcarbamate should consult recent scientific literature for the latest applications and synthetic methodologies. The compound's unique structural features continue to inspire innovative approaches in drug design, particularly in the development of small molecule therapeutics with improved selectivity and reduced side effects.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.